Cas no 153440-96-1 (N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide)
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, N-[(3,4-dimethoxyphenyl)methyl]-
- N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide
-
- Inchi: 1S/C12H15NO3/c1-4-12(14)13-8-9-5-6-10(15-2)11(7-9)16-3/h4-7H,1,8H2,2-3H3,(H,13,14)
- InChI Key: ALZRYVJEHAKEFP-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=C(OC)C(OC)=C1)(=O)C=C
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6537-3000-2μmol |
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide |
153440-96-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6537-3000-5μmol |
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide |
153440-96-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6537-3000-1mg |
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide |
153440-96-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6537-3000-2mg |
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide |
153440-96-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6537-3000-3mg |
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide |
153440-96-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6537-3000-4mg |
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide |
153440-96-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6537-3000-5mg |
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide |
153440-96-1 | 5mg |
$69.0 | 2023-09-08 |
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide
Professional Introduction to N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide (CAS No. 153440-96-1)
N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide, a compound with the chemical identifier CAS No. 153440-96-1, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug discovery and development. The molecular structure of this amide derivative incorporates a phenyl ring substituted with two methoxy groups at the 3rd and 4th positions, linked to a prop-2-enamide moiety. Such structural features contribute to its distinctive chemical behavior and biological activity.
The synthesis and characterization of N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide involve sophisticated methodologies that are critical for understanding its pharmacological properties. The presence of the amide group and the electron-rich aromatic system makes this compound a promising candidate for further investigation in various therapeutic contexts. Recent advancements in computational chemistry have enabled more accurate predictions of its interactions with biological targets, which is pivotal for designing novel drug molecules.
In the realm of medicinal chemistry, N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide has been explored for its potential role in modulating inflammatory pathways and neurological disorders. Studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the phenolic substituents on the aromatic ring suggest possible antioxidant properties, which are increasingly recognized for their therapeutic benefits in chronic diseases.
Recent research has also highlighted the importance of derivatives like N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide in the development of targeted therapies. By leveraging structure-activity relationship (SAR) studies, chemists have been able to fine-tune the pharmacophoric features of this compound to enhance its binding affinity and selectivity towards specific biological targets. This approach has led to the identification of several lead compounds that are currently undergoing preclinical evaluation.
The role of N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide in drug development is further underscored by its potential as a scaffold for generating novel analogs with improved pharmacokinetic profiles. Modifications such as changes in substitution patterns or functional group transformations can yield derivatives with enhanced solubility, bioavailability, and metabolic stability. These attributes are essential for translating preclinical findings into effective clinical treatments.
Moreover, the growing interest in natural product-inspired drug design has prompted investigations into bioactive compounds derived from plant sources that share structural similarities with N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide. Such natural products often serve as inspiration for synthetic chemists seeking to develop innovative therapeutic agents. The integration of traditional knowledge with modern synthetic techniques has led to the discovery of several promising candidates that are being evaluated for their therapeutic potential.
The future direction of research on N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide is likely to focus on optimizing its pharmacological properties through rational drug design principles. Advances in biocatalysis and green chemistry may also contribute to more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity standards. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this field and bringing new treatments to patients worldwide.
In conclusion, N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in addressing unmet medical needs across various disease indications.
153440-96-1 (N-[(3,4-dimethoxyphenyl)methyl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)